Cas no 178483-44-8 (Acetonitrile,2-(1,3-dimethyl-2-imidazolidinylidene)-)

• Product Name: Acetonitrile,2-(1,3-dimethyl-2-imidazolidinylidene)-
• CAS No: 178483-44-8
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 112905
• PubChem ID: 12101738
• Update Time: 2025-04-18

Acetonitrile,2-(1,3-dimethyl-2-imidazolidinylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(1,3-dimethyl-2-imidazolidinylidene)-
• Acetonitrile, (1,3-dimethyl-2-imidazolidinylidene)- (9CI)
• 178483-44-8
• CYTNRGDYTSEJQV-UHFFFAOYSA-
• InChI=1/C7H11N3/c1-9-5-6-10(2)7(9)3-4-8/h3H,5-6H2,1-2H3
• ACETONITRILE,(1,3-DIMETHYL-2-IMIDAZOLIDINYLIDENE)-
• 2-(1,3-dimethylimidazolidin-2-ylidene)acetonitrile

• Inchi： 1S/C7H11N3/c1-9-5-6-10(2)7(9)3-4-8/h3H,5-6H2,1-2H3
• InChI Key： CYTNRGDYTSEJQV-UHFFFAOYSA-N
• SMILES： N1(C)/C(=C\C#N)/N(C)CC1

Computed Properties

• Exact Mass: 137.09543
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• PSA: 30.27